1-Bromo-4-ethylthio-2-methoxybenzene
Cat. No. B8371629
M. Wt: 247.15 g/mol
InChI Key: DKPIZXWBZSREAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08952008B2
Procedure details
To a room temperature solution of 1-bromo-4-fluoro-2-methoxybenzene (5.00 g, 24.39 mmol) in DMF (15 mL) was added sodium ethanethiolate (2.66 g, 31.71 mmol) and the resulting reaction mixture was stirred for 72 hours. The reaction mixture was partitioned between water (20 mL) and EtOAc (50 mL). The organic layer was separated and the aqueous layer was further extracted with EtOAc (3×50 mL). The organic layers were combined and washed with saturated brine solution (20 mL) then dried over Na2SO4, filtered and concentrated in vacuo. The crude material was purified by silica gel column chromatography eluting with hexane:EtOAc 98:2 to afford 1-bromo-4-ethylthio-2-methoxybenzene as a colourless liquid in 17% yield, 1.00 g.
Yield
17%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5](F)=[CH:4][C:3]=1[O:9][CH3:10].[CH2:11]([S-:13])[CH3:12].[Na+]>CN(C=O)C>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([S:13][CH2:11][CH3:12])=[CH:4][C:3]=1[O:9][CH3:10] |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
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5 g
|
|
Type
|
reactant
|
|
Smiles
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BrC1=C(C=C(C=C1)F)OC
|
|
Name
|
|
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Quantity
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2.66 g
|
|
Type
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reactant
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Smiles
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C(C)[S-].[Na+]
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|
Name
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|
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Quantity
|
15 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C)C=O
|
Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
was stirred for 72 hours
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the resulting reaction mixture
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture was partitioned between water (20 mL) and EtOAc (50 mL)
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The organic layer was separated
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the aqueous layer was further extracted with EtOAc (3×50 mL)
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WASH
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Type
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WASH
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|
Details
|
washed with saturated brine solution (20 mL)
|
DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
then dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated in vacuo
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crude material was purified by silica gel column chromatography
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WASH
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Type
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WASH
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|
Details
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eluting with hexane:EtOAc 98:2
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Outcomes
Product
Details
Reaction Time |
72 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC1=C(C=C(C=C1)SCC)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 17% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
